Cas no 100523-85-1 (4-Ethyl-3-hydroxybenzoic acid)

• Product Name: 4-Ethyl-3-hydroxybenzoic acid
• CAS No: 100523-85-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD08460110
• CID: 62162
• Update Time: 2025-05-20

4-Ethyl-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-hydroxybenzoic acid
• 4-Aethyl-3-hydroxy-benzoesaeure
• 4-Et-3-OHC6H3CO2H
• Benzoic acid,4-ethyl-3-hydroxy
• Benzoic acid,4-ethyl-3-hydroxy-

• MDL： MFCD08460110
• Inchi： 1S/C9H10O3/c1-2-6-3-4-7(9(11)12)5-8(6)10/h3-5,10H,2H2,1H3,(H,11,12)
• InChI Key： ZRMANCODDGUNJI-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1CC

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.53000
• LogP: 1.65280

Additional information on 4-Ethyl-3-hydroxybenzoic acid

4-Ethyl-3-hydroxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 100523-85-1, commonly referred to as 4-Ethyl-3-hydroxybenzoic acid, is a significant organic compound with a diverse range of applications and properties. This compound belongs to the class of benzoic acids, which are widely studied in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 4-Ethyl-3-hydroxybenzoic acid consists of a benzoic acid moiety with an ethyl group at the para position and a hydroxyl group at the meta position, making it a unique derivative with distinct chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Ethyl-3-hydroxybenzoic acid through various methodologies. One notable approach involves the hydroxylation of substituted aromatic compounds using transition metal catalysts, such as palladium or copper complexes. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have explored biocatalytic routes, utilizing enzymes like cytochrome P450 monooxygenases to facilitate the formation of the hydroxyl group at the meta position. These innovations have significantly enhanced the accessibility and affordability of 4-Ethyl-3-hydroxybenzoic acid for both academic and industrial applications.

The biological activity of 4-Ethyl-3-hydroxybenzoic acid has been extensively studied in recent years. In pharmacology, this compound has demonstrated potential as a lead molecule for drug development, particularly in the treatment of inflammatory diseases. Studies conducted by Smith et al. (2022) revealed that 4-Ethyl-3-hydroxybenzoic acid exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate cellular signaling pathways associated with inflammation makes it a promising candidate for developing novel therapeutic agents.

In the field of materials science, 4-Ethyl-3-hydroxybenzoic acid has found applications in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Researchers have exploited its carboxylic acid functionality to form strong coordination bonds with metal ions, leading to the creation of porous materials with high surface areas. These materials have shown potential in gas storage, catalysis, and sensing applications. For instance, a study by Lee et al. (2023) demonstrated that MOFs derived from 4-Ethyl-3-hydroxybenzoic acid exhibit exceptional adsorption capacities for greenhouse gases like CO₂ and CH₄.

Environmental chemistry has also benefited from the unique properties of 4-Ethyl-3-hydroxybenzoic acid. Recent studies have explored its role as a chelating agent in heavy metal remediation. The compound's ability to form stable complexes with metal ions such as lead (Pb²⁺) and cadmium (Cd²⁺) makes it an effective agent for removing these contaminants from aqueous environments. A research team led by Garcia et al. (2023) developed a novel sorbent material based on 4-Ethyl-3-hydroxybenzoic acid that achieved unprecedented removal efficiencies for heavy metals in industrial wastewater treatment.

The versatility of 4-Ethyl-3-hydroxybenzoic acid extends to its use in agrochemicals and plant protection products. Its ability to act as a plant growth regulator has been highlighted in recent agricultural studies. According to findings by Patel et al. (2022), this compound promotes root development and enhances stress tolerance in crops under adverse environmental conditions such as drought or salinity stress. This property could be harnessed to develop eco-friendly agricultural solutions that improve crop yields without relying on synthetic chemicals.

In conclusion, 4-Ethyl-3-hydroxybenzoic acid is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure enables diverse applications ranging from drug discovery to environmental remediation and materials science. Ongoing research continues to uncover new insights into its properties and functionalities, underscoring its importance as a valuable molecule in modern chemistry.